4(1H)-Pyridinone, 1-butyl-3-hydroxy-2-methyl-
Cat. No. B3061037
M. Wt: 181.23 g/mol
InChI Key: YYJBZFVEZYRNEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06294152B1
Procedure details
A reaction analogous to that used for the synthesis of 3-hydroxy-1,2-dimethyl-4-pyridinone was employed, starting with butylamine (5.3 g). No precipitate was observed after concentration. Recrystallization from ethanol and diethyl ether resulted in a white powder (4.5 g). Proton NMR (D20): 7.84 (d, 1H), 6.80 (d, 1H), 4.15 (q, 2H), 2.39 (s, 3H), 1.61 (m, 2H), 1.16 (m, 2H), 0.72 (t, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:7](=[O:8])[CH:6]=[CH:5][N:4]([CH3:9])[C:3]=1[CH3:10].[CH2:11](N)[CH2:12][CH2:13]C>>[CH2:9]([N:4]1[CH:5]=[CH:6][C:7](=[O:8])[C:2]([OH:1])=[C:3]1[CH3:10])[CH2:11][CH2:12][CH3:13]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=C(N(C=CC1=O)C)C
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Step Two
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Name
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Quantity
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5.3 g
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Type
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reactant
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Smiles
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C(CCC)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A reaction analogous to
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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after concentration
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CUSTOM
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Type
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CUSTOM
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Details
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Recrystallization from ethanol and diethyl ether
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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C(CCC)N1C(=C(C(C=C1)=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
